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This document provides detailed application notes and protocols for the development of
Cobalt-Hafnium (Co-Hf) based high-entropy alloys (HEAS). These materials are of significant
interest due to their potential for high strength, excellent thermal stability, and other unique
mechanical properties, making them promising candidates for a range of advanced
applications.

Introduction to Co-Hf Based High-Entropy Alloys

High-entropy alloys represent a novel class of metallic materials, typically comprising five or
more principal elements in equiatomic or near-equiatomic ratios. The high configurational
entropy of these systems can stabilize simple solid-solution phases, such as body-centered
cubic (BCC) or face-centered cubic (FCC), over brittle intermetallic compounds. The inclusion
of cobalt and hafnium in HEA systems can impart desirable properties. Cobalt is known to
enhance strength and wear resistance, while hafnium, a refractory metal, can contribute to
high-temperature strength and stability.

This document focuses on two primary Co-Hf based HEA systems:

o Refractory High-Entropy Alloy (RHEA): A Nb-Mo-Co-Hf based system, noted for its potential
in high-temperature structural applications.
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e High-Entropy Shape Memory Alloy (HESMA): A Ti-Zr-Hf-Co-Ni-Cu based system, which
exhibits promising mechanical properties and potential shape memory effects.

Quantitative Data Presentation

The mechanical properties of Co-Hf based HEASs are critical for their potential applications. The
following tables summarize the available quantitative data for the two systems of focus.

Table 1. Mechanical Properties of Ti-Zr-Hf-Co-Ni-Cu High-Entropy Alloy

Alloy Composition

Processing Method Property Value
(at.%)

Tir6.6Zr16.6Hf16.6C010N  As-cast rod (2 mm )
. i Compressive Strength 2254 MPa[1]
i2z0Cu20 diameter)

Plastic Strain ~5%[1]

Table 2: Microstructural and Mechanical Characteristics of Nb-Mo-Co-Hf Refractory High-
Entropy Alloy

Alloy Composition (at.%) Microstructure Key Mechanical Feature

NbsoMo3oHf20C020 B2 matrix with BCC particles High strain hardening capacity

Note: Comprehensive quantitative mechanical property data for the Nb-Mo-Co-Hf system is
limited in the currently available literature. Further experimental investigation is required to fully
characterize this alloy.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Co-Hf based HEASs are
provided below.

Synthesis of Co-Hf Based High-Entropy Alloys

Protocol 1: Arc Melting for Ti-Zr-Hf-Co-Ni-Cu HEA
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This protocol describes the synthesis of the Tiie.6Zr16.6Hf16.6C010Ni20Cu20 alloy using a vacuum

arc melting furnace.

Materials and Equipment:

High-purity (=299.9 wt%) raw metals: Ti, Zr, Hf, Co, Ni, Cu

Vacuum arc melting furnace with a non-consumable tungsten electrode and a water-cooled
copper crucible

High-purity argon gas

Titanium getter

Procedure:

Preparation of Raw Materials: Weigh the high-purity elemental metals in the desired atomic
percentages to achieve the target composition of Tiie.6Zr16.6Hf16.6C010Ni20CuUzo0.

Furnace Preparation: Place the weighed metals into the water-cooled copper crucible of the
vacuum arc melting furnace. Place a titanium getter in the furnace chamber to absorb any
residual oxygen.

Evacuation and Argon Purging: Evacuate the furnace chamber to a high vacuum (e.g., <1073
Pa) to remove atmospheric contaminants. Backfill the chamber with high-purity argon gas to
a pressure of approximately 0.5-0.8 atm. Repeat this evacuation and purging cycle at least
three times to ensure an inert atmosphere.

Melting:

o Initiate the arc between the tungsten electrode and the titanium getter to further purify the
argon atmosphere.

o Once the atmosphere is clean, move the electrode over the alloy constituents and strike
an arc to melt the materials.

o To ensure chemical homogeneity, re-melt the resulting ingot at least four to five times.
After each melting cycle, turn off the arc to allow the ingot to solidify, and then flip the ingot
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over before the next melting cycle.

» Casting (Optional): If a specific sample shape is required, the molten alloy can be cast into a
mold of the desired geometry (e.g., a 2 mm diameter rod).

» Homogenization Heat Treatment: To further improve the chemical homogeneity and reduce
segregation, the as-cast alloy can be subjected to a homogenization heat treatment.

o Seal the as-cast sample in a quartz tube under a high vacuum.
o Heat the sample to 900°C and hold for 100 hours.

o After the holding time, quench the sample in cold water to retain the high-temperature
phase.

Characterization of Co-Hf Based High-Entropy Alloys

Protocol 2: X-Ray Diffraction (XRD) Analysis

XRD is used to identify the crystal structure and phases present in the synthesized alloys.
Equipment:

o X-ray diffractometer with Cu Ka radiation

Procedure:

o Sample Preparation: Prepare a flat, polished surface of the alloy sample. For bulk samples,
this may involve cutting, grinding, and polishing to a mirror finish. For powdered samples,
ensure a sufficient amount of powder is evenly distributed on the sample holder.

e Instrument Setup:
o Mount the sample in the diffractometer.
o Set the X-ray source to Cu Ka radiation (A = 1.5406 A).

o Configure the scan parameters:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

= 20 range: Typically 20° to 100°
= Step size: 0.02°
» Scan speed: 1-2°/min
» Data Collection: Initiate the XRD scan and collect the diffraction pattern.
o Data Analysis:
o Identify the peak positions (26 values) in the obtained diffraction pattern.

o Compare the experimental peak positions and intensities with standard diffraction patterns
from crystallographic databases (e.g., JCPDS-ICDD) to identify the phases present in the
alloy.

o Calculate the lattice parameters of the identified phases using Bragg's Law.

Protocol 3: Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy
(EDS) Analysis

SEM is used to observe the microstructure of the alloys, while EDS provides elemental
composition analysis.

Equipment:

e Scanning Electron Microscope (SEM) equipped with an Energy Dispersive X-ray
Spectroscopy (EDS) detector.

Procedure:
e Sample Preparation:
o Cut a small section of the alloy.
o Mount the sample in a conductive resin.

o Grind the sample surface using successively finer SiC papers (e.g., 240, 400, 600, 800,
1200, 2000 grit).
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o Polish the sample using diamond suspensions of decreasing particle size (e.g., 6 pm, 3
pm, 1 um) to achieve a mirror-like finish.

o Clean the polished sample ultrasonically in ethanol or acetone.

o Ensure the sample is thoroughly dry before placing it in the SEM.

e SEM Imaging:

o

Mount the prepared sample on the SEM sample holder using conductive carbon tape.

Evacuate the SEM chamber.

[¢]

o

Apply an appropriate accelerating voltage (e.g., 15-20 kV).

[e]

Use secondary electron (SE) mode for topographical imaging and backscattered electron
(BSE) mode for compositional contrast imaging.

[e]

Capture images of the microstructure at various magnifications to observe features such
as grain boundaries, phases, and any defects.

o EDS Analysis:

o Select the area of interest on the SEM image for elemental analysis. This can be a point
analysis, a line scan, or an area map.

o Acquire the EDS spectrum, which will show peaks corresponding to the characteristic X-
ray energies of the elements present.

o Use the EDS software to perform qualitative and quantitative analysis of the elemental
composition of different phases or regions within the microstructure.

Visualizations

The following diagrams illustrate key workflows and relationships in the development of Co-Hf
based high-entropy alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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